Cas no 2172570-54-4 (4-amino-4-cyclopropyl-1-fluorobutan-2-ol)

• Product Name: 4-amino-4-cyclopropyl-1-fluorobutan-2-ol
• CAS No: 2172570-54-4
• MF: C₇H₁₄FNO
• MW: 147.19056558609
• CID: 6369103
• PubChem ID: 165600148
• Update Time: 2025-11-01

4-amino-4-cyclopropyl-1-fluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-cyclopropyl-1-fluorobutan-2-ol
• EN300-1649058
• 2172570-54-4

• Inchi： 1S/C7H14FNO/c8-4-6(10)3-7(9)5-1-2-5/h5-7,10H,1-4,9H2
• InChI Key： YTDBPPIGROTEEH-UHFFFAOYSA-N
• SMILES： FCC(CC(C1CC1)N)O

Computed Properties

• Exact Mass: 147.105942232g/mol
• Monoisotopic Mass: 147.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-cyclopropyl-1-fluorobutan-2-ol

Introduction to 4-amino-4-cyclopropyl-1-fluorobutan-2-ol (CAS No. 2172570-54-4)

4-amino-4-cyclopropyl-1-fluorobutan-2-ol, with the Chemical Abstracts Service (CAS) number 2172570-54-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, an amino group, and a fluorine atom, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-amino-4-cyclopropyl-1-fluorobutan-2-ol is particularly noteworthy due to its multifunctional nature. The presence of the cyclopropyl ring imparts rigidity and conformational constraints, which can influence the compound's binding affinity and selectivity towards specific biological targets. The amino group, a common functional group in many biologically active molecules, can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's ability to interact with proteins and other biomolecules. Additionally, the fluorine atom, known for its strong electronegativity and unique properties, can modulate the compound's physicochemical properties, such as lipophilicity and metabolic stability.

Recent studies have explored the potential therapeutic applications of 4-amino-4-cyclopropyl-1-fluorobutan-2-ol. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), a large family of membrane receptors involved in various physiological processes. GPCRs are important therapeutic targets for a wide range of diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes. Preliminary data suggest that 4-amino-4-cyclopropyl-1-fluorobutan-2-ol may exhibit selective agonist or antagonist activity towards specific GPCRs, making it a promising lead compound for drug development.

In addition to its potential as a GPCR modulator, 4-amino-4-cyclopropyl-1-fluorobutan-2-ol has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in many chronic diseases. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, suggesting its potential use in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD). The mechanism by which 4-amino-4-cyclopropyl-1-fluorobutan-2-ol exerts its anti-inflammatory effects is not yet fully understood but may involve modulation of signaling pathways such as NF-kB and MAPK.

The pharmacokinetic properties of 4-amino-4-cyclopropyl-1-fluorobutan-2-ol have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential for effective drug delivery. Furthermore, preliminary toxicology studies have indicated that 4-amino-4-cyclopropyl-1-fluorobutan-2-ol has a good safety profile at therapeutic doses, with no significant adverse effects observed in animal models.

The development of new drugs often involves extensive structure-activity relationship (SAR) studies to optimize the chemical structure for improved potency and selectivity. In the case of 4-amino-4-cyclopropyl-1-fluorobutan-2-ol, researchers have conducted SAR studies to identify key structural features that contribute to its biological activities. These studies have led to the synthesis of several analogs with enhanced pharmacological properties, some of which are currently being evaluated in preclinical trials.

In conclusion, 4-amino-4-cyclopropyl-1-fluorobutan-2-ol (CAS No. 2172570-54-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure makes it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for treating a wide range of diseases.